![molecular formula C6H7NO3 B3058647 4-Methoxy-1h-pyrrole-2-carboxylic acid CAS No. 90724-66-6](/img/structure/B3058647.png)
4-Methoxy-1h-pyrrole-2-carboxylic acid
Overview
Description
“4-Methoxy-1h-pyrrole-2-carboxylic acid” is a chemical compound with the CAS Number: 90724-66-6 . It has a molecular weight of 141.13 . The IUPAC name for this compound is 4-methoxy-1H-pyrrole-2-carboxylic acid . It is a solid substance stored at refrigerator temperatures .
Molecular Structure Analysis
The InChI code for “4-Methoxy-1h-pyrrole-2-carboxylic acid” is 1S/C6H7NO3/c1-10-4-2-5 (6 (8)9)7-3-4/h2-3,7H,1H3, (H,8,9) . This indicates the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving “4-Methoxy-1h-pyrrole-2-carboxylic acid” are not mentioned in the sources I have, pyrrole compounds are known to undergo various chemical reactions. For example, N-substituted pyrroles can be synthesized via the Paal-Knorr pyrrole condensation .Physical And Chemical Properties Analysis
“4-Methoxy-1h-pyrrole-2-carboxylic acid” is a solid substance . It has a molecular weight of 141.13 . The compound is stored at refrigerator temperatures .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs . They play a crucial role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these indole derivatives .
Synthesis of Cholecystokinin Antagonists
Cholecystokinin antagonists are a type of drug that can be used to treat various gastrointestinal disorders . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these antagonists .
Synthesis of Benzopyran Antihypertensives
Benzopyran antihypertensives are a class of drugs used to treat high blood pressure . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these antihypertensives .
Synthesis of Azepinediones
Azepinediones are a type of compound that can have various therapeutic applications . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these azepinediones .
Synthesis of Pyrrolidine Derivatives
Pyrrolidine derivatives have shown nanomolar activity against CK1γ and CK1ε . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these pyrrolidine derivatives .
Synthesis of Therapeutically Active Compounds
Pyrrole and its derivatives are ever present in nature . They have diverse applications in therapeutically active compounds including fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, antitumor agents and many more . 4-Methoxy-1h-pyrrole-2-carboxylic acid could potentially be used in the synthesis of these therapeutically active compounds .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation, respectively.
Mechanism of Action
Target of Action
It is known that pyrrole derivatives, a class to which this compound belongs, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives, which are structurally similar to pyrrole derivatives, are known to interact with their targets and cause various biological changes .
Biochemical Pathways
Indole derivatives are known to affect various biological activities, suggesting that pyrrole derivatives may have similar effects .
Pharmacokinetics
The compound is a solid at room temperature and is stored in a refrigerator, suggesting that its bioavailability may be influenced by these physical properties .
Result of Action
Indole derivatives are known to have various biological activities, suggesting that pyrrole derivatives may have similar effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Methoxy-1h-pyrrole-2-carboxylic acid. For instance, its storage temperature (refrigerator) and physical form (solid) can affect its stability and efficacy .
properties
IUPAC Name |
4-methoxy-1H-pyrrole-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-10-4-2-5(6(8)9)7-3-4/h2-3,7H,1H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDVLCHZHALXPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CNC(=C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30300040 | |
Record name | 4-methoxy-1h-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30300040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90724-66-6 | |
Record name | NSC134456 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=134456 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-methoxy-1h-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30300040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.